Holmium-155

• CAS RN: 15125-75-4
• Molecular Formula: Ho
• Molecular Weight: 154.9291 g/mol
• IUPAC Name: holmium-155
• InChI: InChI=1S/Ho/i1-10
• InChI Key: KJZYNXUDTRRSPN-CBESVEIWSA-N
• Isomeric SMILES: [155Ho]
• SMILES: [Ho]

Description

Holmium-155 is a radioactive isotope of the element holmium, which has been widely used in scientific research applications due to its unique properties. Holmium-155 is a beta emitter with a half-life of 4.7 hours, which makes it an ideal candidate for medical and biological research.

Mechanism Of Action

The mechanism of action of holmium-155 in medical and biological systems is based on its ability to emit beta particles, which can penetrate tissues and cause ionization. The ionization can lead to DNA damage and cell death, making holmium-155 an effective tool for cancer therapy. In addition, the high magnetic moment of holmium-155 allows it to interact with external magnetic fields, which can be used for imaging purposes.

Biochemical And Physiological Effects

The biochemical and physiological effects of holmium-155 depend on the specific application and the dose used. In medical imaging, holmium-155 has been shown to be safe and well-tolerated, with no significant adverse effects reported. In cancer therapy, holmium-155 can cause side effects such as radiation dermatitis, mucositis, and hematological toxicity. In environmental studies, holmium-155 is not expected to have any significant biochemical or physiological effects on organisms.

Advantages And Limitations For Lab Experiments

The advantages of using holmium-155 in lab experiments include its high specific activity, which allows for precise labeling of molecules and cells, and its short half-life, which minimizes radiation exposure to researchers. The limitations of using holmium-155 include its relatively low abundance in natural holmium, which makes it expensive and difficult to obtain, and its short half-life, which limits the time available for experiments.

Future Directions

Future research directions for holmium-155 include the development of new imaging and therapy techniques based on its unique properties, the exploration of its potential applications in nanotechnology and materials science, and the optimization of its use in environmental studies. In addition, further studies are needed to better understand the biological effects of holmium-155 and to develop strategies to minimize its side effects in cancer therapy.

Synthesis Methods

Holmium-155 can be synthesized through the neutron activation of natural holmium or by irradiating a holmium target with neutrons in a nuclear reactor. The resulting holmium-155 isotope can be separated from other isotopes using various separation techniques, such as ion exchange chromatography.

Scientific Research Applications

Holmium-155 has been used in a variety of scientific research applications, including medical imaging, cancer therapy, and environmental studies. In medical imaging, holmium-155 is used as a contrast agent for magnetic resonance imaging (MRI) due to its high magnetic moment and long relaxation time. In cancer therapy, holmium-155 is used as a radiation source for brachytherapy, a type of radiation therapy that involves placing radioactive sources directly into the tumor. In environmental studies, holmium-155 is used as a tracer to study the mobility and transport of pollutants in soil and water.